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Abstract

Gondoic acid (cis-11-eicosenoic acid), a monounsaturated omega-9 fatty acid, is a naturally
occurring component of various plant lipids. While not as ubiquitous as oleic or linoleic acid, its
presence in specific plant oils presents unique opportunities for nutritional, pharmaceutical, and
industrial applications. This technical guide provides an in-depth exploration of the natural
occurrence of gondoic acid in the plant kingdom, its biosynthesis, and established
methodologies for its extraction and analysis. It is intended to serve as a comprehensive
resource for researchers, scientists, and drug development professionals interested in the
potential of this very-long-chain fatty acid.

Introduction: The Significance of Gondoic Acid

Gondoic acid (20:1n-9) is a monounsaturated fatty acid characterized by a 20-carbon chain
with a single double bond at the eleventh carbon from the methyl end.[1] It is classified as an
omega-9 fatty acid, a group known for its role in maintaining healthy cell membranes and
various metabolic functions.[2] While the human body can synthesize some omega-9 fatty
acids, dietary intake remains an important source.
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Recent research has highlighted the potential biological activities of gondoic acid, including
anti-inflammatory properties. Studies have shown that gondoic acid can alleviate inflammation
in Kupffer cells, the resident macrophages of the liver, by inhibiting the production of reactive
oxygen species (ROS) and modulating specific signaling pathways.[3][4] Furthermore, gondoic
acid has demonstrated antioxidant activities.[5] These properties underscore its potential for
development as a functional food ingredient or a therapeutic agent. Industrially, gondoic acid
and its derivatives are utilized in the production of lubricants, surfactants, and as emollients in
cosmetic formulations.[6]

Natural Occurrence of Gondoic Acid in Plant Lipids

Gondoic acid is found in the seed oils of a variety of plant species, often as a minor component
alongside more common fatty acids. However, certain plant families are notable for
accumulating higher concentrations of this very-long-chain fatty acid.

Key Plant Sources

Prominent plant sources of gondoic acid include members of the Brassicaceae (mustard)
family, such as rapeseed (canola) oil and crambe oil.[2][7] Jojoba oil, derived from the seeds of
Simmondsia chinensis, is another significant source of gondoic acid.[1][8] Other plant oils
reported to contain gondoic acid include those from the seeds of meadowfoam (Limnanthes
alba) and various nuts.[1][7] Camelina sativa seed oil is also a recognized source of gondoic
acid.[9]

Quantitative Distribution

The concentration of gondoic acid in plant oils can vary significantly depending on the plant
species, cultivar, and growing conditions. The following table summarizes the approximate
gondoic acid content in several key plant oils.
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Gondoic Acid
Plant Source Scientific Name Content (% of Total References
Fatty Acids)

Jojoba Oil Simmondsia chinensis  ~10-15% [1]8]
Rapeseed (Canola) ]
o Brassica napus ~8-12% [2][6]
i
Crambe Oil Crambe abyssinica ~2-4% [21[7]
Meadowfoam Seed )
o Limnanthes alba ~2-4% [7]
i
Camelina Seed Oil Camelina sativa ~13% [9]

Biosynthesis of Gondoic Acid in Plants

The biosynthesis of gondoic acid in plants is an extension of the primary fatty acid synthesis
pathway that occurs in the plastids.[10][11] It involves the elongation of oleic acid (18:1n-9), a
common C18 fatty acid.

The Elongation Pathway

De novo fatty acid synthesis in plastids produces primarily palmitic acid (16:0) and stearic acid
(18:0). Stearoyl-ACP is then desaturated to form oleoyl-ACP by the soluble enzyme stearoyl-
ACP desaturase.[11] Oleic acid is subsequently exported to the endoplasmic reticulum (ER)
where elongation to very-long-chain fatty acids, including gondoic acid, takes place.[10] This
elongation process is catalyzed by a multi-enzyme complex known as the fatty acid elongase
(FAE). The FAE complex sequentially adds two-carbon units from malonyl-CoA to the growing
acyl chain.[10] The synthesis of gondoic acid from oleic acid involves one such elongation
cycle.

The key enzymatic steps in the biosynthesis of gondoic acid from oleic acid are depicted in the
following workflow diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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